Cas no 626222-69-3 (2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 626222-69-3
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 6001302
• PubChem ID: 3227985
• Update Time: 2025-06-11

2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• Acetamide, 2-[[6-(4-methoxyphenyl)-3-pyridazinyl]thio]-
• 2-[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• F1899-0428
• 2-((6-(4-methoxyphenyl)pyridazin-3-yl)thio)acetamide
• AKOS000657892
• 2-{[6-(4-METHOXYPHENYL)PYRIDAZIN-3-YL]SULFANYL}ACETAMIDE
• 626222-69-3
• 2-[6-(4-methoxyphenyl)pyridazin-3-ylthio]acetamide
• SDCCGMLS-0065709.P001

• Inchi： 1S/C13H13N3O2S/c1-18-10-4-2-9(3-5-10)11-6-7-13(16-15-11)19-8-12(14)17/h2-7H,8H2,1H3,(H2,14,17)
• InChI Key： WCLCIRSUCPBOCV-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NN=C(C2=CC=C(OC)C=C2)C=C1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 565.2±50.0 °C(Predicted)
• pka: 15.13±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Introduction to 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No: 626222-69-3)

2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 626222-69-3, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a pyridazine ring substituted with a sulfanyl group and an acetamide moiety contributes to its diverse chemical properties, making it a valuable candidate for further investigation.

The compound's structure consists of several key functional groups that are of particular interest in medicinal chemistry. The pyridazine core is a heterocyclic aromatic ring system that is known for its role in various bioactive molecules. Specifically, the 6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl part of the molecule introduces a sulfanyl group (-S-) attached to the pyridazine ring, which is further linked to an acetamide group (-NHCOCH₃). This arrangement not only influences the electronic properties of the molecule but also its potential interactions with biological targets.

In recent years, there has been a growing interest in pyridazine derivatives due to their reported pharmacological activities. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The methoxy group on the phenyl ring in 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is particularly noteworthy, as it can modulate the molecule's solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups are known to enhance binding affinity and selectivity when interacting with biological targets. In the case of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide, the sulfanyl group attached to the pyridazine ring may play a crucial role in its interaction with potential therapeutic targets. This has led to investigations into its biological activity, particularly in terms of its potential as an inhibitor or modulator of various enzymes and receptors.

The acetamide moiety in the compound's structure is another important feature that contributes to its pharmacological profile. Acetamides are commonly found in bioactive molecules and are known for their ability to interact with biological systems through hydrogen bonding. This property can be particularly useful in designing molecules that require specific interactions with biological targets, such as enzymes or receptors involved in disease pathways.

Current research efforts are focused on synthesizing and evaluating the biological activity of derivatives of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide. By modifying different parts of the molecule, researchers aim to optimize its pharmacological properties and improve its efficacy as a potential drug candidate. For instance, exploring variations in the substitution pattern on the pyridazine ring or introducing additional functional groups can lead to novel compounds with enhanced biological activity.

The synthesis of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for modifications that can fine-tune its biological properties.

The pharmacological evaluation of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. Additionally, preliminary animal models have shown promising results regarding its efficacy in reducing inflammation and pain responses. These findings underscore the compound's potential as a lead molecule for further development into a therapeutic agent.

Future directions in the research of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide include exploring its mechanism of action and optimizing its pharmacokinetic properties. Understanding how the compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Furthermore, improving factors such as bioavailability, metabolic stability, and selectivity will be crucial steps toward developing it into a viable drug candidate.

The significance of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide lies not only in its unique chemical structure but also in its potential to address unmet medical needs. As research continues to uncover new therapeutic applications for sulfanyl-containing compounds, this molecule stands out as a promising candidate for further investigation. Its development could contribute to advancements in treating various diseases by targeting key molecular mechanisms involved in these conditions.